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Introduction
2-Acetamidophenol, also known as N-(2-hydroxyphenyl)acetamide or o-hydroxyacetanilide, is

a positional isomer of the widely used analgesic and antipyretic drug, paracetamol (4-

acetamidophenol).[1][2] It is recognized as a member of the phenols and a member of the

acetamides.[1][2] While not as commercially prominent as its para-isomer, 2-acetamidophenol
is of significant interest to researchers. It is considered an impurity of Acetaminophen and is

used as a raw material in the manufacturing of various industrial organic chemicals.[1]

Furthermore, studies have indicated that 2-acetamidophenol possesses anti-inflammatory,

anti-arthritic, and anti-platelet aggregation properties, making it a compound of interest in drug

discovery and development.[2] It has also been identified as an apoptosis inducer and an

antineoplastic agent.[2]

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Acetamidophenol, offering detailed data, experimental protocols, and visual

workflows to support research and development activities.
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The key physicochemical properties of 2-Acetamidophenol are summarized in the tables

below for easy reference and comparison.

Table 1: General and Physical Properties
Property Value Source(s)

Appearance

White, off-white to beige or

light brown powder/crystalline

solid.

[1][3]

Melting Point 205-210 °C [1][4]

207-210 °C [5]

209 °C [3]

Boiling Point 343.1 °C at 760 mmHg [5]

273.17 °C (rough estimate) [1][3]

Density 1.249 g/cm³ [5]

1.2023 g/cm³ (rough estimate) [1][3]

Refractive Index 1.618 [5]

1.5810 (estimate) [1]

Flash Point 161.3 °C [3][5]

Vapor Pressure 3.64E-05 mmHg at 25°C [3]

Table 2: Chemical Identifiers and Molecular Properties
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Property Value Source(s)

CAS Number 614-80-2 [4][5]

Molecular Formula C₈H₉NO₂ [4][5]

Molecular Weight 151.16 g/mol [2][4]

IUPAC Name N-(2-hydroxyphenyl)acetamide [2]

Synonyms

2'-Hydroxyacetanilide, N-(2-

Hydroxyphenyl)acetamide, o-

Hydroxyacetanilide,

Orthocetamol

[3][4][6]

InChI Key
ADVGKWPZRIDURE-

UHFFFAOYSA-N
[2][4]

SMILES CC(=O)Nc1ccccc1O [2][4]

pKa 9.35 ± 0.35 (Predicted) [1][7]

LogP 1.42360 [5]

Table 3: Solubility Profile
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Solvent Solubility Source(s)

Water
Slightly soluble in cold water,

soluble in hot water.
[1][3][8]

Ethanol Soluble [1][3][8]

Methanol Slightly soluble [3][9]

DMSO ≥28.5 mg/mL

Alkaline Solutions Soluble [9]

Acetone Soluble

Ethyl Acetate Soluble [8]

Ethylene Dichloride Soluble [8]

Dimethylformamide Soluble [8]

Experimental Protocols
This section outlines the general methodologies for determining the key physicochemical

properties of solid organic compounds like 2-Acetamidophenol.

Melting Point Determination
The melting point is a critical indicator of purity. A sharp melting range close to the literature

value suggests a high-purity sample, while a broad and depressed melting range indicates the

presence of impurities.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if sample needs to be powdered)
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Procedure:

Sample Preparation: Ensure the 2-Acetamidophenol sample is completely dry and finely

powdered.

Capillary Loading: Tap the open end of a capillary tube into the powdered sample to collect a

small amount of material. Invert the tube and tap it gently on a hard surface to pack the solid

into the sealed end. The packed sample height should be 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.

Heating: If the approximate melting point is known, heat the apparatus rapidly to about 15-

20°C below this temperature. Then, reduce the heating rate to 1-2°C per minute to allow for

accurate observation.

Observation: Observe the sample through the magnifying lens. Record the temperature at

which the first drop of liquid appears (the beginning of the melting range).

Final Reading: Continue heating slowly and record the temperature at which the last crystal

melts (the end of the melting range).

Reporting: The melting point is reported as a range from the temperature of initial melting to

the temperature of complete melting.

Solubility Determination
Solubility tests are fundamental for understanding a compound's behavior in various solvents,

which is crucial for reaction setup, purification, and formulation.

Apparatus:

Small test tubes

Vortex mixer or glass stirring rod

Graduated pipettes or cylinders
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Balance

Procedure:

Sample Preparation: Weigh a specific amount of 2-Acetamidophenol (e.g., 25 mg) and

place it into a small test tube.

Solvent Addition: Add a measured volume of the desired solvent (e.g., 0.75 mL) to the test

tube in small portions.

Mixing: After each addition, vigorously shake or vortex the test tube to facilitate dissolution.

Observation: Observe if the solid dissolves completely. If it does, the compound is classified

as soluble in that solvent at the tested concentration.

Incremental Addition: If the solid does not dissolve, continue adding small, measured

volumes of the solvent, mixing thoroughly after each addition, until the solid dissolves or a

practical volume limit is reached.

Quantification: The solubility can be expressed qualitatively (soluble, slightly soluble,

insoluble) or quantitatively (e.g., in mg/mL) by recording the total volume of solvent required

to dissolve the initial mass of the compound.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. For a solid

sample like 2-Acetamidophenol, the Thin Solid Film or KBr pellet method is commonly used.

Apparatus:

FTIR spectrometer

Salt plates (e.g., NaCl or KBr) or KBr pellet press kit

Spatula

Agate mortar and pestle
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Volatile solvent (e.g., acetone or methylene chloride)

Procedure (Thin Solid Film Method):

Sample Preparation: Dissolve a small amount (a few mg) of 2-Acetamidophenol in a few

drops of a volatile solvent like acetone in a small vial.

Film Casting: Place a drop of this solution onto the surface of a clean, dry salt plate.

Solvent Evaporation: Allow the solvent to evaporate completely, leaving a thin, solid film of

the compound on the plate.

Spectrum Acquisition: Place the salt plate in the sample holder of the FTIR spectrometer.

Analysis: Run the analysis to obtain the infrared spectrum, which shows absorbance peaks

corresponding to the vibrational frequencies of the functional groups in 2-Acetamidophenol.

Visualization of Synthesis and Purification Workflow
The synthesis of 2-Acetamidophenol typically involves the acetylation of 2-aminophenol. The

subsequent purification by recrystallization is a critical step to obtain a pure product. The

following diagram illustrates this common experimental workflow.
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Caption: Workflow for the synthesis and purification of 2-Acetamidophenol.
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Spectral Data Summary
Spectroscopic data is essential for the structural elucidation and confirmation of 2-
Acetamidophenol.

¹H NMR (Proton NMR): The ¹H NMR spectrum provides information about the different types

of protons in the molecule and their neighboring protons. For 2-Acetamidophenol, one

would expect to see signals corresponding to the aromatic protons on the benzene ring, the

amide proton (N-H), and the methyl protons of the acetyl group. A spectrum is available in

DMSO-d6 at 400 MHz.[5]

IR (Infrared) Spectroscopy: The IR spectrum is used to identify the functional groups. Key

expected peaks for 2-Acetamidophenol include:

A broad peak for the O-H stretch of the phenolic group.

A peak for the N-H stretch of the amide.

A strong peak for the C=O (amide I) stretch.

Peaks corresponding to C-N stretching and N-H bending (amide II).

Peaks for aromatic C-H and C=C stretching. IR spectra are available for samples prepared

as KBr discs or nujol mulls.[5]

Mass Spectrometry: Mass spectrometry provides the molecular weight and fragmentation

pattern of the molecule. The molecular ion peak (M+) for 2-Acetamidophenol would be

observed at an m/z ratio corresponding to its molecular weight (151.16 g/mol ). Electron

ionization mass spectra are available for this compound.[5][10]

Safety and Handling
Appropriate safety precautions must be observed when handling 2-Acetamidophenol.

Hazards: It is harmful if swallowed and causes skin and eye irritation.[11][12][13]

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[4][11] In case of dust formation, use an approved respirator.
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Handling: Avoid breathing dust, vapor, mist, or gas.[11] Avoid contact with skin and eyes.[11]

Handle in a well-ventilated area.

Storage: Store in a cool, dry place in a tightly closed container.[11] It is incompatible with

strong oxidizing agents, acids, acid chlorides, acid anhydrides, and chloroformates.[1][3]

First Aid:

Eyes: Flush with plenty of water for at least 15 minutes and seek medical attention.[11]

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated

clothing.[11]

Ingestion: Wash out mouth with water and get medical aid.[11]

Inhalation: Remove from exposure to fresh air. If not breathing, give artificial respiration.

[11]

This guide provides a foundational understanding of the physicochemical properties of 2-
Acetamidophenol. For further in-depth analysis or specific applications, consulting the primary

literature and safety data sheets is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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